Cas no 2504977-43-7 (1-(Ethylsulfanyl)-2-isocyanoethane)

• Product Name: 1-(Ethylsulfanyl)-2-isocyanoethane
• CAS No: 2504977-43-7
• MF: C₅H₉NS
• MW: 115.196659803391
• CID: 5853572
• PubChem ID: 165626655
• Update Time: 2025-11-01

1-(Ethylsulfanyl)-2-isocyanoethane Chemical and Physical Properties

Names and Identifiers

• 1-(ethylsulfanyl)-2-isocyanoethane
• EN300-1786079
• 2504977-43-7
• 1-(Ethylsulfanyl)-2-isocyanoethane

• Inchi： 1S/C5H9NS/c1-3-7-5-4-6-2/h3-5H2,1H3
• InChI Key： OAUPSMKSRYBSMV-UHFFFAOYSA-N
• SMILES： S(CC)CC[N+]#[C-]

Computed Properties

• Exact Mass: 115.04557046g/mol
• Monoisotopic Mass: 115.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.7Ų

Additional information on 1-(Ethylsulfanyl)-2-isocyanoethane

Introduction to 1-(Ethylsulfanyl)-2-isocyanoethane (CAS No. 2504977-43-7)

1-(Ethylsulfanyl)-2-isocyanoethane is a specialized organic compound with the molecular formula C₄H₅NS. As indicated by its Chemical Abstracts Service (CAS) number 2504977-43-7, this compound has garnered attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. The presence of both an ethylsulfanyl group and an isocyanide moiety makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The ethylsulfanyl (–SCH₂CH₃) group introduces a sulfur atom into the molecular framework, which can participate in various chemical reactions such as nucleophilic substitution, coordination with metal ions, or formation of disulfide bonds. This feature is particularly valuable in medicinal chemistry, where sulfur-containing compounds are often associated with enhanced biological activity. For instance, thioethers have been shown to exhibit significant effects on enzyme inhibition and receptor binding, making them promising candidates for drug design.

Concurrently, the isocyanide (–NC) functional group is a critical component in modern synthetic methodologies. Isocyanides are known for their reactivity in forming carbon-carbon and carbon-heteroatom bonds through processes such as transition-metal-catalyzed coupling reactions. These reactions have been extensively employed in the construction of complex organic molecules, including natural products and pharmacologically active agents. The incorporation of an isocyanide group into a molecule like 1-(Ethylsulfanyl)-2-isocyanoethane opens up avenues for the synthesis of heterocyclic structures or polymers with tailored properties.

Recent advancements in the field have highlighted the utility of 1-(Ethylsulfanyl)-2-isocyanoethane in the synthesis of bioactive scaffolds. For example, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The combination of sulfur and isocyanide functionalities allows for the creation of molecules that can interact selectively with biological targets, potentially leading to improved therapeutic outcomes.

In addition to its pharmaceutical applications, 1-(Ethylsulfanyl)-2-isocyanoethane has been explored in materials science. The reactivity of its isocyanide group enables the formation of covalent organic frameworks (COFs) or polymers with unique structural and electronic properties. Such materials are of interest for applications in catalysis, gas storage, and optoelectronics. The ability to fine-tune these properties by modifying the molecular structure makes compounds like 1-(Ethylsulfanyl)-2-isocyanoethane valuable building blocks in advanced material design.

The synthesis of 1-(Ethylsulfanyl)-2-isocyanoethane typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include the introduction of the ethylsulfanyl group followed by functionalization at the carbon adjacent to sulfur with an isocyanide moiety. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing reliance on hazardous reagents or harsh reaction conditions.

From a mechanistic perspective, understanding the reactivity of both functional groups is crucial for optimizing synthetic strategies. The ethylsulfanyl group can undergo oxidation or reduction depending on reaction conditions, while the isocyanide group is susceptible to hydrolysis or nucleophilic attack. By carefully controlling these transformations, chemists can access diverse derivatives of 1-(Ethylsulfanyl)-2-isocyanoethane, each with distinct chemical and biological properties.

The growing interest in sulfur-containing heterocycles has spurred research into new derivatives of 1-(Ethylsulfanyl)-2-isocyanoethane. For instance, modifications such as ring closure or further functionalization at the nitrogen atom have led to novel compounds with enhanced stability or bioavailability. These efforts align with broader trends in drug discovery aimed at improving efficacy while minimizing side effects.

In conclusion, 1-(Ethylsulfanyl)-2-isocyanoethane (CAS No. 2504977-43-7) represents a fascinating compound at the intersection of synthetic chemistry and medicinal biology. Its unique structural features offer opportunities for innovation across multiple disciplines, from pharmaceutical development to advanced materials engineering. As research continues to uncover new applications for this molecule and its derivatives, its significance in modern chemical science is likely to grow further.